2-(3,4-Methylenedioxyphenyl)-4-nitrobenzoic acid, 95%

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-4-nitrobenzoic acid
• InChI: InChI=1S/C14H9NO6/c16-14(17)10-3-2-9(15(18)19)6-11(10)8-1-4-12-13(5-8)21-7-20-12/h1-6H,7H2,(H,16,17)
• InChI Key: YDEWHVMHTGDHGI-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=C(C=CC(=C3)[N+](=O)[O-])C(=O)O
• Molecular Formula: C14H9NO6
• DSSTOX Substance ID: DTXSID601243120
• Molecular Weight: 287.22 g/mol
• CAS RN: 1261943-61-6

Description

2-(3,4-Methylenedioxyphenyl)-4-nitrobenzoic acid, or MDNPBA, is a chemical compound that has been studied for its potential use in various scientific research applications. It is a derivative of the phenylacetic acid family and is used as a starting material for synthesized compounds. MDNPBA has been studied for its biochemical and physiological effects and for its advantages and limitations for lab experiments.

Scientific Research Applications

MDNPBA has been studied for its potential use in various scientific research applications. It has been studied for its potential use as an inhibitor of the enzyme tyrosine kinase, which is involved in cell signaling pathways. It has also been studied for its potential use as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine in the nervous system. MDNPBA has also been studied for its potential use as a tool to study the effects of oxidative stress in cells.

Mechanism of Action

MDNPBA has been studied for its potential mechanism of action in various scientific research applications. It has been shown to interact with tyrosine kinase, acetylcholinesterase, and other enzymes involved in cell signaling pathways, leading to an inhibition of their activity. It has also been shown to bind to reactive oxygen species, leading to a decrease in oxidative stress in cells.
Biochemical and Physiological Effects
MDNPBA has been studied for its biochemical and physiological effects. It has been shown to inhibit the activity of tyrosine kinase, acetylcholinesterase, and other enzymes involved in cell signaling pathways. It has also been shown to bind to reactive oxygen species, leading to a decrease in oxidative stress in cells. In addition, MDNPBA has been shown to have anti-inflammatory and anti-cancer effects.

Advantages and Limitations for Lab Experiments

MDNPBA has several advantages and limitations for use in lab experiments. One advantage is that it is relatively inexpensive and easy to synthesize. Additionally, it has a relatively low toxicity, making it safe to use in lab experiments. However, MDNPBA is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, its effects on cell signaling pathways and oxidative stress are not well understood, making it difficult to use in experiments that require precise control of these processes.

Future Directions

There are several potential future directions for the use of MDNPBA in scientific research. One potential direction is to study its effects on other cell signaling pathways, such as those involved in inflammation, apoptosis, and cell proliferation. Additionally, MDNPBA could be studied for its potential use in drug delivery systems, as it has been shown to bind to reactive oxygen species. Furthermore, MDNPBA could be studied for its potential use in the treatment of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease. Finally, MDNPBA could be studied for its potential use in the treatment of cancer, as it has been shown to have anti-cancer effects.

Synthesis Methods

MDNPBA is synthesized through a multistep process. The first step involves the reaction of 3,4-methylenedioxyphenylacetic acid and nitromethane in the presence of sodium hydroxide and dimethyl sulfoxide (DMSO). This reaction produces 3,4-methylenedioxyphenylacetic nitrile, which is then reacted with 4-nitrobenzoic acid in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction produces MDNPBA.